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For Researchers, Scientists, and Drug Development Professionals

Introduction
Etrimfos is an organophosphate insecticide that has been utilized in agriculture to control a

range of insect pests. Understanding its behavior in the soil environment is crucial for

assessing its potential environmental impact and ensuring its safe use. This technical guide

provides an in-depth overview of the environmental fate and persistence of Etrimfos in soil,

with a focus on its degradation kinetics, mobility, and the methodologies used to assess these

parameters.

Physicochemical Properties of Etrimfos
A foundational understanding of Etrimfos's chemical and physical characteristics is essential

for interpreting its environmental behavior.

Property Value Reference

Molecular Formula C₁₀H₁₇N₂O₄PS --INVALID-LINK--

Molecular Weight 292.29 g/mol --INVALID-LINK--

Water Solubility 40 mg/L at 23 °C [1]

Vapor Pressure 6.45 x 10⁻⁵ mm Hg at 20 °C [1]
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Degradation in Soil
Etrimfos degrades in the soil through a combination of biotic and abiotic processes, primarily

hydrolysis and microbial degradation.[1]

Degradation Kinetics
The persistence of Etrimfos in soil is typically characterized by its half-life (DT₅₀), which is the

time required for 50% of the initial concentration to dissipate.

Table 1: Soil Half-life of Etrimfos
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Soil Type
Temperature
(°C)

pH Half-life (days) Reference

Not Specified Not Specified Not Specified 3 - 8 [1]

Sandy Loam 25 6.8 ~5

This is an

illustrative value

based on typical

organophosphat

e behavior and

the general

range provided.

Specific studies

on Etrimfos in

different soil

types are needed

for precise data.

Clay Loam 25 7.2 ~7

This is an

illustrative value

based on typical

organophosphat

e behavior and

the general

range provided.

Specific studies

on Etrimfos in

different soil

types are needed

for precise data.

Note: The half-life of Etrimfos can be influenced by soil properties such as texture, organic

matter content, pH, and microbial activity, as well as environmental conditions like temperature

and moisture.

Degradation Pathway
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The primary degradation pathway of Etrimfos in soil involves the hydrolysis of the phosphate

ester bond, leading to the formation of its main metabolite, 6-ethoxy-2-ethylpyrimidin-4-ol

(EEHP). Further degradation can occur, eventually leading to the formation of smaller, volatile

fragments, including carbon dioxide.[1] Traces of the P=O analog (oxon) of Etrimfos may also

be formed.[1]

Etrimfos
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Oxidation (minor)

2-ethylpyrimidine-4,6-diolFurther Degradation CO2 and other volatile fragments
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Degradation pathway of Etrimfos in soil.

Mobility in Soil
The mobility of a pesticide in soil determines its potential to leach into groundwater or move

into adjacent water bodies. This is largely governed by its adsorption to soil particles.

Adsorption and Desorption
The tendency of Etrimfos to adsorb to soil is quantified by the soil organic carbon-water

partitioning coefficient (Koc) and the soil-water distribution coefficient (Kd).

Table 2: Soil Adsorption Coefficients for Etrimfos

Coefficient Value
Soil Mobility
Classification

Reference

Koc (estimated) 202 - 570 L/kg Low to Medium [1]

A higher Koc value indicates stronger adsorption to soil organic matter and lower mobility. The

estimated Koc values for Etrimfos suggest it has a low to medium potential for leaching.[1]
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The data on the environmental fate of Etrimfos are generated through standardized laboratory

and field studies.

Aerobic and Anaerobic Soil Metabolism Studies (OECD
307)
These studies are fundamental to understanding the degradation rate and pathway of

pesticides in soil.

Experimental Workflow:
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Preparation

Incubation

Analysis

Collect and characterize soil

Apply Etrimfos to soil samples

Prepare ¹⁴C-labeled Etrimfos

Aerobic Incubation
(dark, controlled temp. & moisture)

Anaerobic Incubation
(flooded, dark, controlled temp.)

Trap volatile products (e.g., ¹⁴CO₂)Sample soil at intervals

Quantify Etrimfos and metabolites
(e.g., HPLC, GC-MS)

Solvent extraction of residues

Determine mass balance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Etrimfos
https://www.benchchem.com/product/b1671772#environmental-fate-and-persistence-of-etrimfos-in-soil
https://www.benchchem.com/product/b1671772#environmental-fate-and-persistence-of-etrimfos-in-soil
https://www.benchchem.com/product/b1671772#environmental-fate-and-persistence-of-etrimfos-in-soil
https://www.benchchem.com/product/b1671772#environmental-fate-and-persistence-of-etrimfos-in-soil
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671772?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

